Cas no 18174-13-5 (1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-7,8a-dimethyl-3-(1-methylethenyl)-)

• Product Name: 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-7,8a-dimethyl-3-(1-methylethenyl)-
• CAS No: 18174-13-5
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 187301
• PubChem ID: 86671
• Update Time: 2025-04-19

1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-7,8a-dimethyl-3-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-7,8a-dimethyl-3-(1-methylethenyl)-
• 3,4,4a,5,8,8a-hexahydro-7,8a-dimethyl-3-(1-methylvinyl)naphthalen-1(2H)-one
• 7,8a-dimethyl-3-(prop-1-en-2-yl)-3,4,4a,5,8,8a-hexahydronaphthalen-1(2H)-one
• EINECS 242-062-3
• 18174-13-5
• NS00055400
• 7,8a-dimethyl-3-prop-1-en-2-yl-2,3,4,4a,5,8-hexahydronaphthalen-1-one
• DTXSID40939466

• Inchi： 1S/C15H22O/c1-10(2)12-7-13-6-5-11(3)9-15(13,4)14(16)8-12/h5,12-13H,1,6-9H2,2-4H3
• InChI Key： VGHRNFJTQACVIZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=C)C)CC2CC=C(C)CC21C

Computed Properties

• Exact Mass: 218.16716
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.963
• Boiling Point: 307.3°Cat760mmHg
• Flash Point: 126.7°C
• Refractive Index: 1.499
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones